![molecular formula C10H16N4O4 B8525143 2-[4-(2-Methyl-[1,3]dioxolan-2-yl)-butyl]-4-nitro-2H-[1,2,3]triazole](/img/structure/B8525143.png)
2-[4-(2-Methyl-[1,3]dioxolan-2-yl)-butyl]-4-nitro-2H-[1,2,3]triazole
Cat. No. B8525143
M. Wt: 256.26 g/mol
InChI Key: SNGRAEYBGDTMEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08536209B2
Procedure details
In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a mixture of 2-[4-(2-methyl-[1,3]dioxolan-2-yl)-butyl]-4-nitro-2H-[1,2,3]triazole (250 mg, 0.98 mmol), iron powder (165 mg, 2.93 mmol) and NH4Cl (264 mg, 4.88 mmol) in a mixture of EtOH (3.0 mL) and water (1.5 mL) was stirred at 85° C. for 30 min. The reaction mixture was filtered while hot and concentrated under reduced pressure. CH2Cl2 (20 mL) was added followed by water (20 mL). The aq. layer was extracted with CH2Cl2 (2×20 mL) and the combined org. extracts were dried over MgSO4, filtered, and the solvents were removed under reduced pressure to give the title compound as a pale yellow oil. LC-MS-conditions 02: tR=0.66 min; [M+H]+=227.47.
Quantity
250 mg
Type
reactant
Reaction Step Two
Name
Identifiers
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REACTION_CXSMILES
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N#N.[CH3:3][C:4]1([CH2:9][CH2:10][CH2:11][CH2:12][N:13]2[N:17]=[C:16]([N+:18]([O-])=O)[CH:15]=[N:14]2)[O:8][CH2:7][CH2:6][O:5]1.[NH4+].[Cl-]>CCO.O.[Fe]>[CH3:3][C:4]1([CH2:9][CH2:10][CH2:11][CH2:12][N:13]2[N:17]=[C:16]([NH2:18])[CH:15]=[N:14]2)[O:8][CH2:7][CH2:6][O:5]1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N#N
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Step Two
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Name
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Quantity
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250 mg
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Type
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reactant
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Smiles
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CC1(OCCO1)CCCCN1N=CC(=N1)[N+](=O)[O-]
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Name
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Quantity
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264 mg
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Type
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reactant
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Smiles
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[NH4+].[Cl-]
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Name
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Quantity
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165 mg
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Type
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catalyst
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Smiles
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[Fe]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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85 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 85° C. for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered while hot and
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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CH2Cl2 (20 mL) was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aq. layer was extracted with CH2Cl2 (2×20 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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extracts were dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvents were removed under reduced pressure
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
